Cas no 646450-68-2 (Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]-)
646450-68-2 structure
Product Name:Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]-
CAS No:646450-68-2
MF:C22H22N4O2
MW:374.435684680939
CID:420864
Update Time:2024-01-29
Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]-
- Benzonitrile, 4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]-
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- Inchi: 1S/C22H22N4O2/c1-15-24-21-11-19(28-14-17-6-4-16(12-23)5-7-17)8-9-20(21)22(25-15)26-10-2-3-18(26)13-27/h4-9,11,18,27H,2-3,10,13-14H2,1H3/t18-/m0/s1
- InChI Key: AFJZGVQCPNUQBE-SFHVURJKSA-N
- SMILES: C(#N)C1=CC=C(COC2=CC3C(C=C2)=C(N2CCC[C@H]2CO)N=C(C)N=3)C=C1
Computed Properties
- Exact Mass: 374.17446
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 558.8±50.0 °C(Predicted)
- PSA: 82.27
- pka: 14.77±0.10(Predicted)
Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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